3,4,5-trimethoxy-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide

Specification

• CAS No.: 356561-65-4
• Molecular Formula: C20H21N3O7S
• Molecular Weight: 447.5g/mol
• IUPAC Name: 3,4,5-trimethoxy-N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]benzamide
• Standard InChI: InChI=1S/C20H21N3O7S/c1-12-9-18(22-30-12)23-31(25,26)15-7-5-14(6-8-15)21-20(24)13-10-16(27-2)19(29-4)17(11-13)28-3/h5-11H,1-4H3,(H,21,24)(H,22,23)
• Standard InChI Key: INRYHTLRPWLDLY-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC
• Canonical SMILES: CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC

Introduction

3,4,5-trimethoxy-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide is a complex organic compound belonging to the benzamide class. It features multiple functional groups, including methoxy and sulfamoyl moieties, which contribute to its chemical properties and potential biological activities. This compound has garnered interest in medicinal chemistry due to its possible therapeutic applications, particularly in developing drugs targeting specific pathways involved in diseases such as cancer or inflammation.

Synthesis Steps:

• Starting Materials: The synthesis typically begins with appropriate starting materials, such as benzamide derivatives and oxazole compounds.

• Coupling Reactions: The process involves coupling reactions to attach the sulfamoyl group and the oxazole moiety to the benzamide core.

• Purification: Final purification steps are crucial to achieve high purity of the compound.

Biological Activities and Potential Applications

Compounds with similar structures often interact with biological targets such as enzymes or receptors. The sulfamoyl group may play a critical role in binding interactions due to its ability to form hydrogen bonds. Research indicates that compounds with sulfamoyl moieties can exhibit significant biological activities by modulating enzyme functions or receptor activities involved in various physiological processes.

Potential Therapeutic Applications:

• Cancer: The structural characteristics suggest potential utility in developing drugs targeting pathways involved in cancer.

• Inflammation: It may also be useful in treating inflammatory conditions by modulating relevant biological targets.

Research Findings and Future Directions

While specific details regarding the mechanism of action for this compound are not extensively documented, research into similar compounds has shown promise in treating conditions where modulation of biological targets is desired. Future studies should focus on in-depth investigations of its biological activities and structure-activity relationships to optimize its therapeutic potential.

Future Research Directions:

• In Vivo Studies: Conducting in vivo studies to assess efficacy and safety.

• Structure Optimization: Further modifying the compound to enhance its biological activity.

• Mechanism of Action: Investigating the precise mechanism by which it interacts with biological targets.